Cas no 120727-37-9 (1-Benzopyrylium,3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-,chloride (9CI))
120727-37-9 structure
Product Name:1-Benzopyrylium,3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-,chloride (9CI)
CAS No:120727-37-9
MF:C27H31ClO16
MW:646.978449106216
CID:219761
Update Time:2024-03-01
1-Benzopyrylium,3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-,chloride (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzopyrylium,3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-,chloride (9CI)
- PodocarpinA
- 1-Benzopyrylium,3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-,chlori
- 1-Benzopyrylium, 3-[[2-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-, chloride (1:1)
-
- Inchi: 1S/C27H30O16.ClH/c1-8-18(33)21(36)23(38)26(39-8)43-25-22(37)20(35)17(7-28)42-27(25)41-16-6-11-12(30)4-10(29)5-15(11)40-24(16)9-2-13(31)19(34)14(32)3-9;/h2-6,8,17-18,20-23,25-28,33,35-38H,7H2,1H3,(H4-,29,30,31,32,34);1H/t8-,17+,18-,20+,21+,22-,23+,25+,26-,27+;/m0./s1
- InChI Key: CLRKHYOLBAUFIF-MOIZHYHLSA-N
- SMILES: O([C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O[C@]1([H])O[C@@H](C)[C@H](O)[C@@H](O)[C@H]1O)C1=CC2=C(C=C(O)C=C2[O+]=C1C1C=C(O)C(O)=C(O)C=1)O.[Cl-]
Computed Properties
- Exact Mass: 272.08309
Experimental Properties
- PSA: 52.54
1-Benzopyrylium,3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl]oxy]-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)-,chloride (9CI) Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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